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Compound of Interest

Compound Name: CK2-IN-4

Cat. No.: B10812075 Get Quote

Application Notes and Protocols for CK2-IN-4
For Researchers, Scientists, and Drug Development Professionals

Introduction
CK2-IN-4, also known as Casein Kinase II Inhibitor IV, is a potent, ATP-competitive inhibitor of

protein kinase CK2 with an IC50 of 9 nM.[1] It has been identified as a small-molecule inducer

of epidermal keratinocyte differentiation.[1] Due to its role in fundamental cellular processes,

CK2 is a significant target in various therapeutic areas, including oncology. This document

provides detailed information on the solubility of CK2-IN-4 and comprehensive protocols for the

preparation of stock solutions to ensure accurate and reproducible experimental results.

Physicochemical Properties
Property Value Reference

Synonyms Casein Kinase II Inhibitor IV [2][3]

CAS Number 863598-09-8 [4]

Molecular Formula C₂₄H₂₃N₅O₃

Molecular Weight 429.47 g/mol

Solubility Data
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The solubility of CK2-IN-4 has been determined in various solvents. It is highly soluble in

Dimethyl Sulfoxide (DMSO) but exhibits limited solubility in aqueous solutions. For many kinase

inhibitors, ethanol can serve as an alternative solvent for stock solution preparation.

Solvent Solubility Remarks Reference

DMSO
≥ 33.33 mg/mL (≥

77.61 mM)

Sonication may be

required. Some

sources report

solubility up to 70

mg/mL.

Ethanol Data not available

ATP-competitive

kinase inhibitors often

exhibit some solubility

in ethanol. Empirical

determination is

recommended.

PBS (pH 7.2) Sparingly soluble

Direct dissolution in

aqueous buffers is

challenging. Dilution

from a DMSO stock is

the recommended

method for preparing

aqueous working

solutions.

Stock Solution Preparation Protocols
Proper preparation of stock solutions is critical for experimental accuracy. The following

protocols provide guidelines for preparing CK2-IN-4 stock solutions.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:
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CK2-IN-4 (CAS: 863598-09-8) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting polypropylene or glass vials

Calibrated analytical balance and weighing paper/boat

Vortex mixer and/or sonicator

Procedure:

Equilibrate: Allow the CK2-IN-4 vial to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Tare the analytical balance with the weighing vessel. Carefully weigh the desired

amount of CK2-IN-4 powder. For 1 mL of a 10 mM stock solution, weigh out 4.295 mg of

CK2-IN-4.

Dissolution: Add the weighed CK2-IN-4 to a sterile vial. Add the appropriate volume of

anhydrous DMSO. For a 10 mM solution with 4.295 mg of the compound, add 1 mL of

DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

necessary, sonicate the vial in a water bath for short intervals to aid dissolution.

Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of Working Solutions in
Aqueous Buffers (e.g., PBS)
Due to the low aqueous solubility of CK2-IN-4, it is recommended to prepare working solutions

by diluting a high-concentration DMSO stock solution.

Materials:
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10 mM CK2-IN-4 stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS), pH 7.2, or other aqueous buffer

Sterile polypropylene tubes

Procedure:

Intermediate Dilution (Optional but Recommended): To minimize precipitation, perform a

serial dilution. For example, dilute the 10 mM DMSO stock solution 1:10 in DMSO to obtain a

1 mM intermediate stock.

Final Dilution: Add the desired volume of the DMSO stock (or intermediate stock) to the

aqueous buffer. For instance, to prepare a 10 µM working solution in 1 mL of PBS, add 1 µL

of the 10 mM DMSO stock solution.

Mixing: Immediately vortex the solution gently to ensure homogeneity.

Usage: Use the freshly prepared aqueous working solution immediately. Do not store

aqueous solutions of CK2-IN-4 for extended periods, as the compound may precipitate out

of solution.
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Figure 1. Experimental workflow for the preparation of CK2-IN-4 stock and working solutions.
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CK2 Signaling Pathway
Protein kinase CK2 is a constitutively active serine/threonine kinase that phosphorylates a vast

number of substrates, thereby regulating numerous cellular signaling pathways involved in cell

survival, proliferation, and inflammation.
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Figure 2. Simplified diagram of signaling pathways modulated by Protein Kinase CK2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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